Cas no 5146-12-3 (Purpurogallin carboxylic acid)

Purpurogallin carboxylic acid is a phenolic compound derived from the oxidation of pyrogallol, exhibiting notable antioxidant and chelating properties. Its molecular structure, featuring both carboxylic acid and hydroxyl groups, enables strong metal-binding capabilities, making it valuable in studies involving redox reactions and free radical scavenging. This compound is particularly useful in biochemical and analytical applications, where its ability to inhibit oxidative processes is leveraged. Additionally, its stability and solubility in aqueous and organic solvents enhance its versatility in experimental settings. Purpurogallin carboxylic acid serves as a reference standard in research focusing on polyphenol chemistry and oxidative stress mechanisms.

Purpurogallin carboxylic acid structure

Product Name:Purpurogallin carboxylic acid

CAS No:5146-12-3

MF:C₁₂H₈O₇

MW:264.187724113464

CID:935366

PubChem ID:269315

Update Time:2025-06-06

Purpurogallin carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,3,4,6-tetrahydroxy-5-oxo-5h-benzo[7]annulene-8-carboxylic acid; NSC110039; AC1L6M6L; AC1Q5T5O; CTK4J4279; PJSKCCANFAFYHW-UHFFFAOYSA-; AR-1D2019; AG-J-34452; NSC-110039;
- Purpurogallin carboxylic acid
- 5146-12-3
- SR-05000002513-1
- PURPUROGALLIN-4-CARBOXYLIC ACID
- PJSKCCANFAFYHW-UHFFFAOYSA-
- NSC-110039
- SR-05000002513
- NSC110039
- CCG-214173
- InChI=1/C12H8O7/c13-6-3-5(12(18)19)1-4-2-7(14)10(16)11(17)8(4)9(6)15/h1-3,14,16-17H,(H,13,15)(H,18,19)
- 2,3,4,5-tetrahydroxy-6-oxobenzo[7]annulene-8-carboxylic acid
- SCHEMBL468884
- 2,3,4,6-tetrahydroxy-5-oxo-5h-benzo[7]annulene-8-carboxylic acid
- Purpurogallincarboxylic acid
- 5H-Benzocycloheptene-8-carboxylic acid, 2,3,4,6-tetrahydroxy-5-oxo-
- Inchi： 1S/C12H8O7/c13-6-3-5(12(18)19)1-4-2-7(14)10(16)11(17)8(4)9(6)15/h1-3,14,16-17H,(H,13,15)(H,18,19)
- InChI Key： PJSKCCANFAFYHW-UHFFFAOYSA-N
- SMILES： OC1=C(C(=CC2=CC(C(=O)O)=CC(C(=C21)O)=O)O)O

Computed Properties

Exact Mass: 264.02694
Monoisotopic Mass: 264.027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 656
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 135Å²

Experimental Properties

Density: 1.93
Boiling Point: 327.3°C at 760 mmHg
Flash Point: 166°C
Refractive Index: 1.819
PSA: 135.29
LogP: 0.72060

Purpurogallin carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
MedChemExpress	HY-N6877-5mg	Purpurogallin carboxylic acid	5146-12-3		5mg	￥16500	2023-02-17
MedChemExpress	HY-N6877-10mg	Purpurogallin carboxylic acid	5146-12-3		10mg	￥28000	2023-02-17